Cas no 2127-09-5 (5-Nitro-2-pyridinethiol)

• Product Name: 5-Nitro-2-pyridinethiol
• CAS No: 2127-09-5
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• MDL: MFCD00030890
• CID: 282952
• PubChem ID: 2763652
• Update Time: 2025-11-02

5-Nitro-2-pyridinethiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,5-nitro-
• 2-Mercapto-5-nitropyridine
• 5-Nitro-2-pyridinethiol
• 2-mercapto-4-nitropyridine
• 2-mercapto-5-nitro-pyridine
• 5-nitro-2-mercaptopyridine
• 5-Nitro-2-pyridineethione
• 5-Nitro-2-pyridyl Mercaptan
• 5-nitro-2-sulfanylpyridine
• 5-Nitropyridine-2-thiol
• 2M-307S
• NSC84616
• J-013965
• 2127-09-5
• BHQUBONFIYNJDA-UHFFFAOYSA-
• SCHEMBL925941
• 5-Nitropyridine-2(1H)-thione
• 2-Mercapto-5-nitro pyridine
• AC-14956
• MFCD00030890
• NSC529743
• BHQUBONFIYNJDA-UHFFFAOYSA-N
• AKOS000150898
• EN300-108558
• 5-nitro-2-thiopyridine
• 5-nitro-1H-pyridine-2-thione
• Z111423212
• 5-nitro-pyridine-2-thiol
• NSC-84616
• InChI=1/C5H4N2O2S/c8-7(9)4-1-2-5(10)6-3-4/h1-3H,(H,6,10)
• J-517885
• FT-0612750
• NSC-529743
• 5-nitropyridine-2-thione
• M1102
• DTXSID10377073
• 5-nitro-1,2-dihydropyridine-2-thione
• NCIOpen2_000976
• A912184
• AT20605
• BBL025669
• 2-pyridinethiol, 5-nitro-
• G72647
• pyridine, 2-mercapto-5-nitro-
• DB-045525
• ALBB-019968
• STL376804

• MDL： MFCD00030890
• Inchi： 1S/C5H4N2O2S/c8-7(9)4-1-2-5(10)6-3-4/h1-3H,(H,6,10)
• InChI Key： BHQUBONFIYNJDA-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.99900
• Monoisotopic Mass: 155.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 55.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 188°C
• Boiling Point: 220°C at 760 mmHg
• PSA: 97.51000
• LogP: 1.80170
• Solubility: Not determined

5-Nitro-2-pyridinethiol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Nitro-2-pyridinethiol

Recent Advances in the Study of 5-Nitro-2-pyridinethiol (CAS: 2127-09-5) in Chemical Biology and Pharmaceutical Research

5-Nitro-2-pyridinethiol (CAS: 2127-09-5) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a nitro group at the 5-position and a thiol group at the 2-position of the pyridine ring, exhibits unique chemical reactivity and biological activity. Recent studies have explored its potential as a building block for drug development, a ligand for metal coordination, and a probe for studying biological systems. This research brief aims to summarize the latest findings regarding the synthesis, properties, and applications of 5-Nitro-2-pyridinethiol.

The synthesis of 5-Nitro-2-pyridinethiol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that utilizes 2-chloro-5-nitropyridine as a starting material, followed by nucleophilic substitution with thiourea. This method achieved a yield of over 85% and minimized the formation of byproducts, making it suitable for large-scale production. The study also highlighted the compound's stability under various pH conditions, which is crucial for its application in biological systems.

In the realm of drug development, 5-Nitro-2-pyridinethiol has shown promise as a precursor for the synthesis of antimicrobial and anticancer agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 5-Nitro-2-pyridinethiol exhibit potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis. Additionally, another study in European Journal of Medicinal Chemistry revealed that certain 5-Nitro-2-pyridinethiol derivatives selectively target cancer cells by inducing apoptosis through the generation of reactive oxygen species (ROS).

The unique chemical properties of 5-Nitro-2-pyridinethiol have also been exploited in materials science and catalysis. A 2023 paper in ACS Catalysis described its use as a ligand for palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of pharmaceuticals and agrochemicals. The study found that the thiol group of 5-Nitro-2-pyridinethiol facilitates the formation of stable palladium complexes, enhancing catalytic efficiency. Furthermore, the nitro group's electron-withdrawing effect was shown to modulate the reactivity of the metal center, enabling selective transformations.

In conclusion, 5-Nitro-2-pyridinethiol (CAS: 2127-09-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its diverse applications in drug development, catalysis, and materials science, underscore its potential as a valuable tool for researchers. Future studies are expected to explore its mechanism of action in greater detail and expand its utility in novel therapeutic and industrial applications.